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Compound of Interest

Compound Name: 1-Pentadecyne

Cat. No.: B1584982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Pentadecyne is a long-chain terminal alkyne with the chemical formula C₁₅H₂₈. This class of

molecules, characterized by a carbon-carbon triple bond at the end of the alkyl chain, serves

as a versatile building block in organic synthesis. The presence of the terminal alkyne

functional group allows for a variety of chemical transformations, making it a valuable

intermediate in the synthesis of complex organic molecules. This technical guide provides a

comprehensive overview of the chemical and physical properties of 1-Pentadecyne, detailed

experimental protocols for its synthesis, purification, and analysis, and a discussion of its

reactivity and stability. While the direct biological activities of 1-Pentadecyne are not

extensively documented, we will touch upon the known activities of related long-chain

hydrocarbons to suggest potential areas of investigation.

Chemical and Physical Properties
The physicochemical properties of 1-Pentadecyne are summarized in the tables below,

providing a ready reference for researchers.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₅H₂₈ [1][2]

Molecular Weight 208.38 g/mol [1][2]

Appearance Liquid [2]

Density 0.794 g/mL at 20 °C [2]

Boiling Point 130 °C at 10 mmHg [3]

Melting Point 10 °C [3]

Refractive Index (n20/D) 1.442 [2]

Flash Point >90 °C [3]

Water Solubility Not miscible [4]

Identification and Descriptors
Identifier Value Source(s)

CAS Number 765-13-9 [1][2]

IUPAC Name Pentadec-1-yne [1]

InChI

InChI=1S/C15H28/c1-3-5-7-9-

11-13-15-14-12-10-8-6-4-

2/h1H,4-15H2,2H3

[1][2]

InChIKey
DONJGKADZJEXRJ-

UHFFFAOYSA-N
[1][2]

SMILES CCCCCCCCCCCCCC#C [2]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 1-Pentadecyne
are provided below. These protocols are based on general methods for long-chain terminal

alkynes and can be adapted as needed.
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Synthesis of 1-Pentadecyne via Alkylation of Acetylene
A common and effective method for the synthesis of long-chain terminal alkynes is the

alkylation of acetylene. This involves the deprotonation of acetylene with a strong base to form

an acetylide anion, which then acts as a nucleophile in a reaction with a long-chain alkyl halide.

Materials:

1-Bromotridecane (C₁₃H₂₇Br)

Sodium amide (NaNH₂)

Liquid ammonia (NH₃)

Anhydrous diethyl ether ((C₂H₅)₂O)

Ammonium chloride (NH₄Cl), saturated aqueous solution

Three-necked round-bottom flask

Dry ice/acetone condenser

Stirring apparatus

Dropping funnel

Procedure:

Set up a three-necked flask equipped with a dry ice/acetone condenser, a mechanical stirrer,

and a dropping funnel. Ensure the apparatus is flame-dried and under an inert atmosphere

(e.g., nitrogen or argon).

In the flask, dissolve sodium amide in liquid ammonia at approximately -33 °C.

Slowly add a solution of 1-bromotridecane in anhydrous diethyl ether to the sodium amide

solution via the dropping funnel with vigorous stirring.

After the addition is complete, allow the reaction mixture to stir for several hours while

maintaining the temperature.
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Carefully quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride.

Allow the ammonia to evaporate. Add water to dissolve the remaining salts and transfer the

mixture to a separatory funnel.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield crude 1-Pentadecyne.

Purification of 1-Pentadecyne
The crude product from the synthesis can be purified by vacuum distillation.

Materials:

Crude 1-Pentadecyne

Vacuum distillation apparatus

Heating mantle

Cold trap

Procedure:

Assemble a vacuum distillation apparatus, ensuring all glassware is dry.

Transfer the crude 1-Pentadecyne to the distillation flask.

Begin heating the flask gently under reduced pressure.

Collect the fraction that distills at the appropriate boiling point for 1-Pentadecyne
(approximately 130 °C at 10 mmHg).

Use a cold trap to protect the vacuum pump from any volatile impurities.
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Analysis of 1-Pentadecyne by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for confirming the identity and purity of 1-Pentadecyne.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) or coupled to a mass

spectrometer.

Column: A non-polar capillary column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25

µm film thickness.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at 10 °C/min.

Final hold: 280 °C for 5 minutes.

Mass Spectrometer (if used):

Ionization Mode: Electron Impact (EI) at 70 eV.

Scan Range: m/z 40-400.

Sample Preparation:

Prepare a dilute solution of the purified 1-Pentadecyne in a volatile organic solvent such as

hexane or dichloromethane. A concentration of approximately 100 µg/mL is a good starting

point.

Inject 1 µL of the sample into the GC-MS system.
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Data Analysis:

The retention time of the peak corresponding to 1-Pentadecyne can be used for

identification if a standard is available.

The mass spectrum should show a molecular ion peak (M⁺) at m/z 208, along with a

characteristic fragmentation pattern for a long-chain alkyne.

Reactivity and Stability
1-Pentadecyne, as a terminal alkyne, exhibits reactivity characteristic of this functional group.

The acidic proton on the sp-hybridized carbon can be removed by a strong base to form a

powerful nucleophile, the acetylide anion. This anion can participate in various carbon-carbon

bond-forming reactions. The triple bond itself can undergo addition reactions, such as

hydrogenation, halogenation, and hydrohalogenation.

For storage, 1-Pentadecyne should be kept in a tightly sealed container in a cool, dry, and

well-ventilated area, away from oxidizing agents and strong bases. With a high flash point, it is

not considered highly flammable.

Biological Activity and Drug Development Potential
Currently, there is a limited body of research specifically detailing the biological activities of 1-
Pentadecyne. However, related long-chain hydrocarbons have been investigated for their

biological effects. For instance, the corresponding alkene, 1-pentadecene, has been reported

to have insecticidal and repellent properties.[5] The saturated alkane, pentadecane, has shown

antimicrobial activity against Leishmania infantum. Furthermore, the C15 saturated fatty acid,

pentadecanoic acid, has been the subject of studies related to metabolic health.

These findings suggest that long-chain hydrocarbons can exhibit biological activity, and 1-
Pentadecyne could be a candidate for screening in various biological assays, including

antimicrobial, anticancer, and anti-inflammatory studies. Its ability to be chemically modified via

the terminal alkyne group also makes it an interesting scaffold for the development of new

therapeutic agents.
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Synthesis and Characterization Workflow for 1-
Pentadecyne
The following diagram illustrates a general workflow for the synthesis and characterization of 1-
Pentadecyne.
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Caption: General workflow for the synthesis and characterization of 1-Pentadecyne.

Hypothetical Signaling Pathway for Investigation
Given the antimicrobial activity of related long-chain hydrocarbons, a hypothetical signaling

pathway that could be investigated for 1-Pentadecyne's potential effects on a microbial cell is

presented below. This is a speculative model to guide future research.
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Caption: Hypothetical mechanism of antimicrobial action for 1-Pentadecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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